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Ambrisentan Acyl β-D-Glucuronide Ambrisentan Acyl β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 1106685-58-8
VCID: VC0134098
InChI: InChI=1S/C28H30N2O10/c1-15-14-16(2)30-27(29-15)39-23(25(36)40-26-21(33)19(31)20(32)22(38-26)24(34)35)28(37-3,17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-14,19-23,26,31-33H,1-3H3,(H,34,35)/t19-,20-,21+,22-,23+,26-/m0/s1
SMILES: CC1=CC(=NC(=N1)OC(C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C(C3=CC=CC=C3)(C4=CC=CC=C4)OC)C
Molecular Formula: C28H30N2O10
Molecular Weight: 554.5 g/mol

Ambrisentan Acyl β-D-Glucuronide

CAS No.: 1106685-58-8

Reference Standards

VCID: VC0134098

Molecular Formula: C28H30N2O10

Molecular Weight: 554.5 g/mol

Ambrisentan Acyl β-D-Glucuronide - 1106685-58-8

CAS No. 1106685-58-8
Product Name Ambrisentan Acyl β-D-Glucuronide
Molecular Formula C28H30N2O10
Molecular Weight 554.5 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-6-[(2S)-2-(4,6-dimethylpyrimidin-2-yl)oxy-3-methoxy-3,3-diphenylpropanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C28H30N2O10/c1-15-14-16(2)30-27(29-15)39-23(25(36)40-26-21(33)19(31)20(32)22(38-26)24(34)35)28(37-3,17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-14,19-23,26,31-33H,1-3H3,(H,34,35)/t19-,20-,21+,22-,23+,26-/m0/s1
Standard InChIKey QBHJFBFSJYTXDX-MVTLKLODSA-N
Isomeric SMILES CC1=CC(=NC(=N1)O[C@H](C(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)C(C3=CC=CC=C3)(C4=CC=CC=C4)OC)C
SMILES CC1=CC(=NC(=N1)OC(C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C(C3=CC=CC=C3)(C4=CC=CC=C4)OC)C
Canonical SMILES CC1=CC(=NC(=N1)OC(C(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C(C3=CC=CC=C3)(C4=CC=CC=C4)OC)C
Synonyms 1-[(αS)-α-[(4,6-Dimethyl-2-pyrimidinyl)oxy]-β-methoxy-β-phenylbenzenepropanoate] β-D-Glucopyranuronic Acid;
PubChem Compound 25183667
Last Modified Nov 11 2021
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